Cas no 1448069-69-9 (3-(4-methanesulfonylpiperidin-1-yl)sulfonylpyridine)

• Product name: 3-(4-methanesulfonylpiperidin-1-yl)sulfonylpyridine
• CAS No: 1448069-69-9
• MF: C₁₁H₁₆N₂O₄S₂
• MW: 304.385740280151
• CID: 5977582
• PubChem ID: 71805704

3-(4-methanesulfonylpiperidin-1-yl)sulfonylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methanesulfonylpiperidin-1-yl)sulfonylpyridine
• AKOS024558189
• 3-((4-(methylsulfonyl)piperidin-1-yl)sulfonyl)pyridine
• F6435-1629
• 1448069-69-9
• 3-(4-methylsulfonylpiperidin-1-yl)sulfonylpyridine
• 3-[(4-methanesulfonylpiperidin-1-yl)sulfonyl]pyridine

• Inchi： 1S/C11H16N2O4S2/c1-18(14,15)10-4-7-13(8-5-10)19(16,17)11-3-2-6-12-9-11/h2-3,6,9-10H,4-5,7-8H2,1H3
• InChI Key： PXGKNNXZXJJAIO-UHFFFAOYSA-N
• SMILES： S(C)(C1CCN(CC1)S(C1C=NC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 304.05514934g/mol
• Monoisotopic Mass: 304.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 101Ų

Additional information on 3-(4-methanesulfonylpiperidin-1-yl)sulfonylpyridine

Introduction to 3-(4-Methanesulfonylpiperidin-1-yl)sulfonylpyridine (CAS No. 1448069-69-9)

3-(4-Methanesulfonylpiperidin-1-yl)sulfonylpyridine (CAS No. 1448069-69-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a piperidine moiety, both of which are functionalized with sulfonyl groups. The combination of these structural elements imparts specific chemical and biological properties that make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-(4-methanesulfonylpiperidin-1-yl)sulfonylpyridine is defined by its molecular formula, C₁₂H₁₆N₂O₄S₂. The presence of the pyridine ring, which is a heterocyclic aromatic compound, contributes to its stability and reactivity. The piperidine moiety, a six-membered nitrogen-containing ring, adds to the compound's flexibility and potential for forming hydrogen bonds. The sulfonyl groups, particularly the methanesulfonyl group attached to the piperidine ring, enhance the compound's lipophilicity and influence its pharmacokinetic properties.

In recent years, 3-(4-methanesulfonylpiperidin-1-yl)sulfonylpyridine has been studied for its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of ion channels and receptors. Research has shown that this compound can interact with specific ion channels, such as potassium and sodium channels, which are crucial for maintaining cellular homeostasis. By modulating these channels, 3-(4-methanesulfonylpiperidin-1-yl)sulfonylpyridine may have applications in treating neurological disorders, cardiovascular diseases, and pain management.

Beyond its ion channel modulation properties, 3-(4-methanesulfonylpiperidin-1-yl)sulfonylpyridine has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving various mediators and signaling pathways. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation. This property makes it a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic profile of 3-(4-methanesulfonylpiperidin-1-yl)sulfonylpyridine has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound exhibits good solubility and permeability, which are essential for effective drug delivery. Additionally, it has been found to have a favorable metabolic stability, indicating that it can maintain its activity over an extended period within the body. These characteristics are crucial for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While specific clinical data on 3-(4-methanesulfonylpiperidin-1-yl)sulfonylpyridine may be limited at present, preclinical studies have provided promising results. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse side effects. This safety profile is crucial for advancing the compound into clinical trials and ultimately into clinical use.

In conclusion, 3-(4-methanesulfonylpiperidin-1-yl)sulfonylpyridine (CAS No. 1448069-69-9) is a multifaceted compound with potential applications in various therapeutic areas. Its unique chemical structure and biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing research continues to uncover new insights into its mechanisms of action and potential uses, this compound holds promise for contributing to the advancement of healthcare solutions.